Cas no 744261-54-9 (6-(3,4-difluorophenyl)pyridine-3-carboxylic acid)
744261-54-9 structure
Product Name:6-(3,4-difluorophenyl)pyridine-3-carboxylic acid
CAS No:744261-54-9
MF:C12H7F2NO2
MW:235.186290025711
CID:560601
PubChem ID:52984092
Update Time:2025-04-19
6-(3,4-difluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, 6-(3,4-difluorophenyl)-
- 6-(3,4-Difluorophenyl)-nicotinic acid
- 6-(3,4-difluorophenyl)pyridine-3-carboxylic acid
- 3-Pyridinecarboxylicacid,6-(3,4-difluorophenyl)
- SCHEMBL4386592
- EN300-1628297
- DTXSID70680853
- MFCD18207555
- 6-(3,4-Difluorophenyl)nicotinic acid, 95%
- ILDFLSMYQLNOLW-UHFFFAOYSA-N
- 6-(3,4-DIFLUOROPHENYL)NICOTINIC ACID
- 744261-54-9
-
- Inchi: 1S/C12H7F2NO2/c13-9-3-1-7(5-10(9)14)11-4-2-8(6-15-11)12(16)17/h1-6H,(H,16,17)
- InChI Key: ILDFLSMYQLNOLW-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C1C=CC(C(=O)O)=CN=1)F
Computed Properties
- Exact Mass: 235.04400
- Monoisotopic Mass: 235.04448479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19000
- LogP: 2.72500
6-(3,4-difluorophenyl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1628297-0.05g |
6-(3,4-difluorophenyl)pyridine-3-carboxylic acid |
744261-54-9 | 0.05g |
$888.0 | 2023-06-04 | ||
| Enamine | EN300-1628297-0.1g |
6-(3,4-difluorophenyl)pyridine-3-carboxylic acid |
744261-54-9 | 0.1g |
$930.0 | 2023-06-04 | ||
| Enamine | EN300-1628297-0.25g |
6-(3,4-difluorophenyl)pyridine-3-carboxylic acid |
744261-54-9 | 0.25g |
$972.0 | 2023-06-04 | ||
| Enamine | EN300-1628297-0.5g |
6-(3,4-difluorophenyl)pyridine-3-carboxylic acid |
744261-54-9 | 0.5g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1628297-1.0g |
6-(3,4-difluorophenyl)pyridine-3-carboxylic acid |
744261-54-9 | 1g |
$1057.0 | 2023-06-04 | ||
| Enamine | EN300-1628297-2.5g |
6-(3,4-difluorophenyl)pyridine-3-carboxylic acid |
744261-54-9 | 2.5g |
$2071.0 | 2023-06-04 | ||
| Enamine | EN300-1628297-5.0g |
6-(3,4-difluorophenyl)pyridine-3-carboxylic acid |
744261-54-9 | 5g |
$3065.0 | 2023-06-04 | ||
| Enamine | EN300-1628297-10.0g |
6-(3,4-difluorophenyl)pyridine-3-carboxylic acid |
744261-54-9 | 10g |
$4545.0 | 2023-06-04 | ||
| Enamine | EN300-1628297-50mg |
6-(3,4-difluorophenyl)pyridine-3-carboxylic acid |
744261-54-9 | 50mg |
$587.0 | 2023-09-22 | ||
| Enamine | EN300-1628297-100mg |
6-(3,4-difluorophenyl)pyridine-3-carboxylic acid |
744261-54-9 | 100mg |
$615.0 | 2023-09-22 |
6-(3,4-difluorophenyl)pyridine-3-carboxylic acid Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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